Cas no 2680770-50-5 (2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680770-50-5
• MF: C₁₃H₁₄ClNO₅
• MW: 299.706963062286
• CID: 5634569
• PubChem ID: 165924941
• Update Time: 2025-11-06

2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680770-50-5
• 2-{[(5-chloro-2-hydroxyphenyl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• EN300-28290146
• 2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C13H14ClNO5/c1-2-5-20-13(19)15(8-12(17)18)7-9-6-10(14)3-4-11(9)16/h2-4,6,16H,1,5,7-8H2,(H,17,18)
• InChI Key： HHOMSMNCLKZVSV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN(C(=O)OCC=C)CC(=O)O)O

Computed Properties

• Exact Mass: 299.0560502g/mol
• Monoisotopic Mass: 299.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

Research Briefing on 2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS: 2680770-50-5)

In recent years, the compound 2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS: 2680770-50-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions to improve the efficiency of the synthesis, making it more feasible for large-scale production. The compound's structure, which includes a chloro-hydroxyphenyl moiety and an allyloxycarbonylamino group, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity.

One of the most notable findings in recent research is the compound's potential as an anti-inflammatory agent. In vitro studies have demonstrated that 2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be developed into a novel therapeutic for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary studies have explored the compound's anticancer properties. The chloro-hydroxyphenyl moiety is believed to interact with specific cellular targets, leading to the induction of apoptosis in cancer cells. While these results are promising, further in vivo studies are needed to validate the compound's efficacy and safety in animal models. Researchers are also investigating the compound's potential as a prodrug, which could enhance its bioavailability and therapeutic index.

In conclusion, 2-{(5-chloro-2-hydroxyphenyl)methyl(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS: 2680770-50-5) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and assessing its potential clinical applications. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.